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Compound of Interest

Compound Name: Hydromethylthionine Mesylate

Cat. No.: B602833 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and

compliant laboratory environment is paramount. The proper disposal of chemical reagents is a

critical component of this responsibility. This guide provides essential, step-by-step procedures

for the safe handling and disposal of hydromethylthionine mesylate (also known as LMTM or

TRx0237), a compound investigated for its potential in neurodegenerative disease research.

Adherence to these protocols is vital to protect both laboratory personnel and the environment.

Hydromethylthionine mesylate is classified as harmful if swallowed and causes skin and

serious eye irritation.[1] Furthermore, it is very toxic to aquatic life with long-lasting effects, a

crucial factor dictating its disposal route.[1] Therefore, under no circumstances should this

chemical be disposed of down the drain.

Quantitative Data Summary
For quick reference, the following table summarizes key hazard and disposal information for

hydromethylthionine mesylate.
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Parameter Information Source

GHS Hazard Classifications

Acute toxicity, Oral (Category

4), Skin irritation (Category 2),

Eye irritation (Category 2A),

Specific target organ toxicity —

single exposure (Category 3),

Hazardous to the aquatic

environment, acute hazard

(Category 1), Hazardous to the

aquatic environment, long-term

hazard (Category 1)

[1]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation. H400:

Very toxic to aquatic life. H410:

Very toxic to aquatic life with

long lasting effects.

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Primary Disposal Method

Collection as hazardous

chemical waste for incineration

by a licensed disposal facility.

Inferred from aquatic toxicity

and general hazardous waste

guidelines.

Drain Disposal Prohibited.
Based on high aquatic toxicity.

[1]

Step-by-Step Disposal Protocol
The following procedure outlines the necessary steps for the safe disposal of

hydromethylthionine mesylate and materials contaminated with it.

1. Personal Protective Equipment (PPE): Before handling hydromethylthionine mesylate for

disposal, ensure you are wearing appropriate PPE, including:
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Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

2. Waste Segregation:

Solid Waste: Collect all solid hydromethylthionine mesylate, as well as contaminated

items such as weighing papers, pipette tips, gloves, and bench paper, in a designated

hazardous waste container. This container must be clearly labeled.

Liquid Waste: Solutions containing hydromethylthionine mesylate should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Sharps: Any sharps, such as needles or razor blades, contaminated with

hydromethylthionine mesylate must be disposed of in a designated sharps container for

hazardous chemical waste.

3. Waste Container Labeling:

All waste containers must be labeled with the words "Hazardous Waste."

The label must clearly identify the contents, including the full chemical name:

"Hydromethylthionine Mesylate."

Indicate the approximate concentration and quantity of the waste.

Include the date the waste was first added to the container.

4. Storage of Waste:

Store sealed hazardous waste containers in a designated satellite accumulation area within

the laboratory.
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Ensure the storage area is secure and away from incompatible materials such as strong

acids, alkalis, and oxidizing or reducing agents.[1]

5. Waste Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures to

request a pickup from the environmental health and safety (EHS) department or a licensed

hazardous waste disposal contractor.

6. Decontamination:

Thoroughly decontaminate any surfaces that may have come into contact with

hydromethylthionine mesylate using an appropriate cleaning agent and collect the

cleaning materials as solid hazardous waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

hydromethylthionine mesylate.
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Caption: Disposal workflow for hydromethylthionine mesylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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